(3,4-Dimethoxy-benzyl)-pyridin-3-ylmethyl-amine oxalate

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-N-(pyridin-3-ylmethyl)methanamine;oxalic acid
• InChI: InChI=1S/C15H18N2O2.C2H2O4/c1-18-14-6-5-12(8-15(14)19-2)9-17-11-13-4-3-7-16-10-13;3-1(4)2(5)6/h3-8,10,17H,9,11H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: ABWJIBOQHNIRCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNCC2=CN=CC=C2)OC.C(=O)(C(=O)O)O
• Molecular Formula: C17H20N2O6
• Molecular Weight: 348.3 g/mol
• CAS RN: 1050161-44-8

Description

Chemical Reactions Analysis

The compound might undergo various chemical reactions depending on the conditions and reagents used. For example, a related compound, 3,4-Dimethoxybenzyl alcohol, can undergo oxidation reactions mediated by 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. For a related compound, 3,4-Dimethoxybenzyl alcohol, it’s reported to have a molecular weight of 168.19 and exists as a liquid at room temperature.

Scientific Research Applications

Coordination Chemistry and Complex Compounds

Compounds containing pyridine and benzylamine structures, similar to the one , have been extensively reviewed for their coordination chemistry and complex compound formation. Such compounds exhibit a wide range of properties including spectroscopic characteristics, magnetic properties, and biological activity, which can be leveraged in materials science and biomedical applications (Boča, Jameson, & Linert, 2011).

Catalytic Applications

Compounds with structures similar to "(3,4-Dimethoxy-benzyl)-pyridin-3-ylmethyl-amine oxalate" have been utilized in recyclable copper catalyst systems for C-N bond-forming cross-coupling reactions. These reactions are crucial in organic synthesis, indicating potential applications of such compounds in facilitating efficient and sustainable chemical reactions (Kantam et al., 2013).

Organic Synthesis

The structural motifs present in the compound of interest are found in benzoxazoles, which have significant implications in medicinal chemistry due to their pharmacological activities. Microwave-assisted synthesis techniques have been explored for creating diverse benzoxazole derivatives, highlighting potential synthetic applications for compounds with similar structural frameworks (Özil & Menteşe, 2020).

Biochemical Insights

Compounds featuring aromatic amines and pyridine units are studied for their roles in biochemical processes, including interactions with enzymes and receptors. Such interactions underpin a variety of biological activities, offering insights into potential biomedical applications and drug development (Verma et al., 2019).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For a related compound, 3,4-Dimethoxybenzyl alcohol, it’s reported to be harmful if swallowed.